Cas no 5332-60-5 (2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-)

• Product Name: 2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-
• CAS No: 5332-60-5
• MF: C₁₅H₁₄N₂S₂
• MW: 286.415060520172
• CID: 382108
• PubChem ID: 219341
• Update Time: 2025-04-19

2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-
• 3-(ANILINOMETHYL)-2-BENZOTHIAZOLINETHIONE
• NSC533
• DTXSID60967928
• 3-(2-Anilinoethyl)-1,3-benzothiazole-2(3H)-thione
• 5332-60-5
• NSC-533

• Inchi： 1S/C15H14N2S2/c18-15-17(13-8-4-5-9-14(13)19-15)11-10-16-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• InChI Key： OLZIKXIFZSYGQX-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC1=2)CCNC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 286.06002
• Monoisotopic Mass: 286.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 15.27
• LogP: 4.61740